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Compound of Interest

Compound Name: Batatasin Iii

Cat. No.: B162252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and isolation of Batatasin
III, a bioactive stilbenoid, from the orchid species Dendrobium scabrilingue. This document

details the experimental protocols for extraction, purification, and characterization, presents

quantitative data in a structured format, and includes visualizations of the experimental

workflow.

Introduction
Batatasin III (3,3'-dihydroxy-5-methoxybibenzyl) is a stilbenoid compound found in various

Dendrobium species, including Dendrobium scabrilingue.[1][2][3][4] This compound has

garnered significant interest within the scientific community due to its diverse pharmacological

activities, which include anti-inflammatory, anticancer, and antinociceptive properties.[1][2][3]

This guide focuses on the technical aspects of isolating Batatasin III from its natural source,

Dendrobium scabrilingue, providing a foundational methodology for further research and

development.

Physicochemical Properties of Batatasin III
A comprehensive understanding of the physicochemical properties of Batatasin III is essential

for its successful isolation and characterization.
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Property Value Source

Molecular Formula C₁₅H₁₆O₃ PubChem[5]

Molecular Weight 244.28 g/mol PubChem[5]

IUPAC Name
3-[2-(3-hydroxyphenyl)ethyl]-5-

methoxyphenol
PubChem[5]

CAS Number 56684-87-8 PubChem[5]

Physical Description Solid HMDB[5]

Melting Point 93.5 - 94.5 °C HMDB[5]

Experimental Protocols for Isolation and
Purification
The following protocols are based on established methodologies for the isolation of Batatasin
III from plant sources. While specific details for Dendrobium scabrilingue are consolidated from

available literature, the general procedure follows a standard phytochemical workflow.

Plant Material Collection and Preparation
Collection: Whole plants of Dendrobium scabrilingue are collected.

Drying: The plant material is air-dried in the shade to a constant weight.

Pulverization: The dried plant material is ground into a coarse powder to increase the surface

area for efficient extraction.

Extraction
Solvent Maceration: The powdered plant material is macerated with methanol (MeOH) at

room temperature. This process is typically repeated multiple times to ensure exhaustive

extraction.

Filtration and Concentration: The methanolic extracts are combined, filtered, and

concentrated under reduced pressure using a rotary evaporator to yield a crude extract.
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Chromatographic Purification
The crude extract is subjected to a series of chromatographic techniques to isolate Batatasin
III.

Silica Gel Column Chromatography:

The crude extract is adsorbed onto a small amount of silica gel and loaded onto a silica

gel column.

The column is eluted with a gradient of solvents, typically starting with a non-polar solvent

(e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate or acetone).

Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions

with similar TLC profiles are pooled together.

Sephadex LH-20 Column Chromatography:

Fractions enriched with Batatasin III are further purified on a Sephadex LH-20 column.

The column is typically eluted with methanol to separate compounds based on their

molecular size and polarity.

Preparative High-Performance Liquid Chromatography (HPLC):

For final purification, preparative HPLC is employed.

A C18 column is commonly used with a mobile phase consisting of a mixture of methanol

and water.

The elution can be isocratic or a gradient, depending on the separation efficiency. The

effluent is monitored by a UV detector, and the peak corresponding to Batatasin III is
collected.

Structural Elucidation
The structure of the isolated Batatasin III is confirmed using various spectroscopic techniques.
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Spectroscopic Data Description

¹H-NMR (Proton NMR)

Provides information about the number of

different types of protons and their chemical

environments.

¹³C-NMR (Carbon-13 NMR)

Provides information about the number of

different types of carbon atoms and their

chemical environments.

Mass Spectrometry (MS)
Determines the molecular weight and elemental

composition of the compound.

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key processes in the isolation and purification of

Batatasin III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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